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Compound of Interest

Compound Name: Chlorochalcone

Cat. No.: B8783882 Get Quote

Essential Safety and Handling Guide for
Chlorochalcone
This guide provides critical safety, handling, and disposal information for Chlorochalcone,

tailored for researchers, scientists, and drug development professionals. Adherence to these

protocols is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
Chlorochalcone is classified as a hazardous substance.[1] It is crucial to understand its

potential health effects to handle it safely.

GHS Hazard Statements:

H315: Causes skin irritation.[2][3][4][5][6]

H319: Causes serious eye irritation.[2][3][4][5][6]

H335: May cause respiratory irritation.[2][3][4][5][6]

Signal Word: Warning[3][5]

Physical and Chemical Properties
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A summary of key quantitative data for Chlorochalcone is provided below.

Property Value

Physical State Solid, Crystalline[2][5]

Molecular Formula C₁₅H₁₁ClO[4]

Molecular Weight 242.7 g/mol [4]

Melting Point/Range 113 - 117 °C[2]

Boiling Point (estimate) 345.7°C[2]

Note: This product does not contain any hazardous materials with established occupational

exposure limits.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Chlorochalcone to prevent

exposure.[7] The following table summarizes the required equipment.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

(compliant with EN 166 or

NIOSH standards).[1][2][5]

Protects against eye irritation

from dust and splashes.[2][3]

Hand Protection

Handle with chemically

resistant, impervious gloves

(e.g., nitrile or neoprene)

inspected prior to use.[2][8]

Use proper glove removal

technique to avoid skin

contact.[2]

Provides a barrier against skin

irritation.[2][3]

Body Protection

A buttoned, properly fitting

laboratory coat.[7] Choose

body protection based on the

concentration and amount of

the substance at the specific

workplace.[2]

Protects skin from accidental

spills and contact.[1]

Respiratory Protection

Not required under normal use

with adequate ventilation.[2][3]

[5] If dust is generated, use a

NIOSH (US) or EN 143 (EU)

approved respirator (e.g., N95

or P1).[2]

Minimizes inhalation of dust

that can cause respiratory tract

irritation.[2][3]

Operational and Disposal Plans
The following procedural guidance outlines the safe handling, emergency response, and

disposal of Chlorochalcone.

Safe Handling Protocol
Preparation: Conduct all work in a well-ventilated area, preferably within a chemical fume

hood.[2][7] Ensure emergency equipment, such as an eyewash station and safety shower, is

readily accessible.[1]
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Handling: Wear all required personal protective equipment as detailed above.[1] Avoid

breathing dust, fumes, or vapors.[2] Prevent contact with skin and eyes.[1]

Storage: Store in a cool, dry, and well-ventilated place.[1][2] Keep containers tightly closed

when not in use.[1][2][5] Store locked up.[2]

First Aid Measures
Immediate action is required in case of exposure.

If Inhaled: Move the person to fresh air.[2][3] If breathing is difficult or stops, provide artificial

respiration.[2][5] Call a physician or poison control center if you feel unwell.[3][5]

In Case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15

minutes.[2][3][5] If skin irritation occurs or persists, seek medical advice.[3] Take off

contaminated clothing and wash it before reuse.[5]

In Case of Eye Contact: Rinse cautiously and immediately with plenty of water for several

minutes, also under the eyelids.[2][3][5] Remove contact lenses if present and easy to do.[2]

[5] If eye irritation persists, get medical attention.[3]

If Swallowed: Rinse mouth with water.[2] Never give anything by mouth to an unconscious

person.[2] Get medical attention if symptoms occur.[1][3]

Spill Management Protocol
In the event of a spill, follow these steps to ensure safety and containment.

Evacuate: Evacuate non-essential personnel from the immediate area.[8]

Ventilate: Ensure the area is well-ventilated.[9]

Contain: Prevent the substance from entering drains.[2][8]

Clean-up:

Wear full PPE, including respiratory protection if dust is present.[1]
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For solid spills, carefully sweep or shovel the material into a suitable, labeled, and closed

container for disposal.[1][2] Avoid generating dust.[1][2][8]

Clean the affected area thoroughly.[8]

Decontaminate: Wipe down all contaminated surfaces and equipment.[7]

Waste Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Solid Waste: All solid waste contaminated with Chlorochalcone (e.g., used gloves, paper

towels, and the compound itself) must be placed in a clearly labeled, sealed hazardous

waste container.[7][9]

Liquid Waste: Unused solutions containing Chlorochalcone should be collected in a

designated, sealed hazardous waste container.[7] Do not pour any waste down the drain.[1]

[2][8]

Contaminated Packaging: Dispose of uncleaned containers as you would the product itself.

[8]

Final Disposal: Chemical waste generators must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

Dispose of contents/container to an approved waste disposal plant.[5]
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Spill Occurs

1. Evacuate Area
(Non-essential personnel)

2. Don Full PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

3. Ensure Ventilation
(Open sashes, increase airflow)

4. Contain Spill
(Prevent entry into drains)

5. Clean Up Spill
(Sweep solid material carefully)

6. Collect Waste
(Place in labeled, sealed hazardous waste container)

7. Decontaminate
(Clean spill area, tools, and equipment)

8. Dispose of Waste
(Follow institutional EHS procedures)

Click to download full resolution via product page

Caption: Workflow for Chlorochalcone Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. chemicalbook.com [chemicalbook.com]

3. static.cymitquimica.com [static.cymitquimica.com]

4. 4-Chlorochalcone | C15H11ClO | CID 5377022 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. assets.thermofisher.com [assets.thermofisher.com]

6. 4'-Chlorochalcone | C15H11ClO | CID 5377008 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. benchchem.com [benchchem.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Chlorochalcone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8783882#personal-protective-equipment-for-
handling-chlorochalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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